Cas no 2034466-11-8 (3-1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one)

• Product Name: 3-1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• CAS No: 2034466-11-8
• MF: C₁₇H₁₇ClN₄O₃S₂
• MW: 424.924879789352
• CID: 6238260
• PubChem ID: 121021842
• Update Time: 2025-06-30

3-1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• 3-(1-((3-chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
• AKOS026698150
• 3-[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one
• F6559-1025
• 3-[1-(3-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]thieno[3,2-d]triazin-4-one
• 2034466-11-8

• Inchi： 1S/C17H17ClN4O3S2/c1-11-13(18)3-2-4-15(11)27(24,25)21-8-5-12(6-9-21)22-17(23)16-14(19-20-22)7-10-26-16/h2-4,7,10,12H,5-6,8-9H2,1H3
• InChI Key： AAGSCPOWGLHEKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(N1CCC(CC1)N1C(C2=C(C=CS2)N=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 424.0430605g/mol
• Monoisotopic Mass: 424.0430605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 119Ų

Additional information on 3-1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one

Comprehensive Analysis of 3-1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one (CAS No. 2034466-11-8)

The compound 3-1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one (CAS No. 2034466-11-8) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a thieno[3,2-d][1,2,3]triazin-4-one core with a piperidin-4-yl moiety and a 3-chloro-2-methylbenzenesulfonyl group, making it a subject of interest for drug discovery and material science applications.

Recent studies highlight the growing demand for sulfonamide derivatives and triazine-based compounds in medicinal chemistry, particularly in targeting enzyme inhibition and receptor modulation. The presence of the chloro-methylbenzenesulfonyl group in this compound suggests enhanced bioavailability and metabolic stability, addressing a key challenge in modern drug development. Researchers are actively exploring its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research.

From a synthetic chemistry perspective, the thieno-triazinone core offers remarkable versatility for structural modifications. The piperidine ring at position 4 provides a handle for further functionalization, while the benzenesulfonyl group contributes to improved solubility profiles. These features make CAS No. 2034466-11-8 particularly valuable for structure-activity relationship (SAR) studies, especially in the context of developing small molecule therapeutics for chronic diseases.

The compound's physicochemical properties warrant special attention. With calculated logP values suggesting moderate lipophilicity and the presence of hydrogen bond acceptors/donors, it demonstrates favorable characteristics for blood-brain barrier penetration - a hot topic in neurological drug development. This aligns with increasing Google searches for "CNS-active small molecules" and "neuroprotective compound design," reflecting growing interest in neurodegenerative disease treatments.

Industrial applications of this chemical extend beyond pharmaceuticals. The thieno[3,2-d]triazine skeleton shows promise in materials science, particularly in the development of organic semiconductors and photovoltaic materials. This dual applicability makes it relevant to current discussions about green chemistry and energy storage solutions, frequently searched topics in scientific databases.

Analytical characterization of 2034466-11-8 typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. The chloro-methyl substitution pattern on the benzene ring creates distinctive spectroscopic signatures, facilitating quality control in manufacturing processes. These analytical aspects are crucial for researchers querying "compound characterization methods" or "impurity profiling techniques."

Safety and handling protocols for this compound emphasize standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended when handling the powder form, consistent with general laboratory safety best practices - a perennial concern in scientific communities.

The commercial availability of 3-1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one through specialty chemical suppliers has increased in recent years, reflecting its rising importance in discovery research. Current market trends show growing procurement for fragment-based drug discovery libraries and high-throughput screening collections.

Future research directions for this compound class may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies - one of the most searched topics in contemporary drug discovery. The structural features of CAS No. 2034466-11-8 make it particularly suitable for such innovative therapeutic approaches.

In conclusion, 2034466-11-8 represents a multifaceted chemical entity with broad applicability across multiple scientific disciplines. Its unique combination of heterocyclic systems and functional groups positions it as a valuable tool for addressing current challenges in healthcare and materials science, while its structural complexity continues to inspire novel synthetic methodologies and applications.